Cas no 74219-29-7 (1,3-Benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-)

• Product Name: 1,3-Benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-
• CAS No: 74219-29-7
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 1769942
• PubChem ID: 36688143
• Update Time: 2025-10-29

1,3-Benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-
• (+)-Cannabidiol
• 1,3-Benzenediol, 2-[3-methyl-6-(1-methylethenyl)-3-cyclohexen-1-yl]-5-pentyl-
• T9W6TL93VP
• 1,3-Benzenediol, 2-[3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-, (1R-trans)-
• 1,3-Benzenediol, 2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-
• BDBM50174315
• 2-(6-Isopropenyl-3-methyl-2-cyclohexen-1-yl)-5-pentyl-1,3-benzenediol-, (1R-trans)-
• 1,3-Benzenediol, 2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-5-pentyl-, (1R-trans)-
• CHEMBL3810140
• NS00001622
• 2-[(1S,6S)-3-Methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-1,3-benzenediol
• Resorcinol, 2-p-mentha-1,8-dien-3-yl-5-pentyl-
• CD0
• 2-[(1S,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol
• 74219-29-7
• (+)-CBD
• 1,3-Benzenediol, 2-[3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-, (1S-trans)-
• SCHEMBL1644403
• DTXSID10653182
• Resorcinol, 2-p-mentha-1,8-dien-3-yl-5-pentyl-, trans-(-)-

• Inchi： 1S/C21H30O2/c1-5-6-7-8-16-12-19(22)21(20(23)13-16)18-11-15(4)9-10-17(18)14(2)3/h11-13,17-18,22-23H,2,5-10H2,1,3-4H3/t17-,18+/m1/s1
• InChI Key： QHMBSVQNZZTUGM-MSOLQXFVSA-N
• SMILES： OC1C=C(CCCCC)C=C(C=1[C@H]1C=C(C)CC[C@@H]1C(=C)C)O

Computed Properties

• Exact Mass: 314.224580195g/mol
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1,3-Benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-

Introduction to 1,3-Benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl and Its Significance in Modern Chemical Research

The compound with the CAS number 74219-29-7 is a highly specialized molecule known as 1,3-benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl. This intricate molecular structure has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. The molecule's composition, featuring a benzenediol core substituted with a complex cyclohexenyl and pentyl group, makes it a subject of intense study for its potential biological activity and synthetic utility.

In recent years, the study of complex organic molecules like 1,3-benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl has seen remarkable advancements. Researchers have been exploring its structural features to understand how they influence its reactivity and biological interactions. The presence of stereochemical centers, such as the (1S,6S) configuration in the cyclohexenyl moiety, adds an additional layer of complexity that is crucial for determining its biological efficacy. This stereochemistry is particularly important in pharmaceuticals, where the spatial arrangement of atoms can significantly impact the molecule's interaction with biological targets.

The benzenediol moiety in this compound is known for its ability to participate in hydrogen bonding and other forms of non-covalent interactions, which are essential for many biological processes. These interactions are critical for the compound's potential role as a ligand or scaffold in drug design. The pentyl group appended to the benzenediol ring further modulates the compound's physical properties, such as solubility and lipophilicity, making it more amenable to various applications in drug delivery systems.

Recent studies have highlighted the importance of understanding the electronic properties of such molecules. The conjugated system formed by the benzenediol and cyclohexenyl groups can influence the compound's reactivity and stability. Researchers have been using advanced computational methods to predict how these electronic properties might affect the molecule's behavior in different environments. These studies are crucial for designing experiments that can effectively test the compound's potential applications.

The synthesis of 1,3-benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl presents significant challenges due to its complex structure. However, recent advancements in synthetic chemistry have made it possible to access such molecules with higher efficiency and precision. Techniques like stereoselective synthesis and catalytic transformations have been particularly useful in constructing the intricate framework of this compound. These methods not only improve yield but also allow for better control over the stereochemistry of the product.

The potential applications of this compound are vast and span across multiple fields. In pharmaceutical research, it is being explored as a lead compound for developing new drugs targeting various diseases. Its unique structural features make it a promising candidate for modulating biological pathways that are associated with inflammation, cancer, and neurological disorders. Additionally, its potential role in material science has not been overlooked, as researchers are investigating its use in creating novel polymers and functional materials.

In conclusion, 1,3-benzenediol,2-[(1S,6S)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl, with CAS number 74219-29-7, represents a fascinating example of how complex molecular structures can lead to novel applications in chemical biology and pharmaceutical research. The ongoing studies on this compound highlight its significance and underscore the importance of continued research in understanding its properties and potential uses. As synthetic methods improve and computational tools become more sophisticated, we can expect even more exciting discoveries related to this remarkable molecule.